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Cat. No.: B156757 Get Quote

Despite its documented presence in the natural world and noted biological activities, the

biosynthetic pathway of Methyl 1-hydroxy-4-oxocyclohexaneacetate remains an uncharted

area of scientific inquiry. A thorough review of existing scientific literature reveals a significant

gap in our understanding of how this specific secondary metabolite is produced in nature.

Currently, there is no published research detailing the enzymatic steps, precursor molecules, or

regulatory mechanisms involved in the biosynthesis of Methyl 1-hydroxy-4-
oxocyclohexaneacetate. This lack of information precludes the creation of a detailed technical

guide on its core biosynthesis as requested. Consequently, quantitative data, detailed

experimental protocols, and signaling pathway diagrams related to its formation are

unavailable.

What is Known
Methyl 1-hydroxy-4-oxocyclohexaneacetate has been isolated from the plant Senecio

scandens, a member of the Asteraceae family. Preliminary studies have indicated that this

compound possesses both anti-inflammatory and antibacterial properties.

The genus Senecio is known for its rich and diverse secondary metabolism, prominently

featuring the production of pyrrolizidine alkaloids and a wide array of terpenoids. While this

provides a general context for the chemical capabilities of the plant, it does not offer specific
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insights into the formation of Methyl 1-hydroxy-4-oxocyclohexaneacetate. The structural

uniqueness of this compound suggests a potentially novel biosynthetic route that does not align

with the well-characterized pathways of the major classes of secondary metabolites found in

Senecio species.

Future Research Directions
The absence of a known biosynthetic pathway for Methyl 1-hydroxy-4-
oxocyclohexaneacetate presents a compelling opportunity for future research in the fields of

natural product biosynthesis and enzymology. Elucidating this pathway would not only fill a

fundamental knowledge gap but could also open avenues for the biotechnological production of

this and potentially other bioactive molecules.

Key research steps to uncover this pathway would likely involve:

Genomic and Transcriptomic Analysis of Senecio scandens: Sequencing the genome and

analyzing the transcriptome of this plant could help identify candidate genes encoding the

enzymes responsible for the biosynthesis.

Isotopic Labeling Studies: Feeding labeled precursors to Senecio scandens cultures and

tracking the incorporation of the labels into Methyl 1-hydroxy-4-oxocyclohexaneacetate
could reveal the primary metabolic building blocks of the molecule.

Enzyme Assays: Once candidate genes are identified, the corresponding enzymes can be

expressed and characterized to confirm their function in the biosynthetic pathway.

Until such dedicated research is undertaken, the biosynthesis of Methyl 1-hydroxy-4-
oxocyclohexaneacetate will remain an intriguing puzzle in the vast landscape of plant

secondary metabolism.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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